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Compound of Interest

Compound Name: Solvent Orange 45

Cat. No.: B1143906

*Abstract

This application note details a robust and sensitive method for the quantitative analysis of
Solvent Orange 45, a metal-complex azo dye, in a representative polymer matrix. The protocol
employs High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array
Detector (DAD) for separation and quantification. This document provides a comprehensive
guide for researchers, scientists, and professionals in quality control and product development,
covering sample preparation, instrument parameters, and method validation. All quantitative
data is summarized for clarity, and a detailed experimental workflow is provided.

Introduction

Solvent Orange 45 (C.I. 11700) is a metal-complex solvent dye widely utilized for its vibrant
orange hue, good solubility in organic solvents, and stability.[1] It finds extensive application in
the coloring of various materials, including plastics, printing inks, paints, coatings, and leather
finishes.[1] Given its use in consumer and industrial products, a reliable analytical method is
crucial for quality control, regulatory compliance, and formulation development to ensure
consistent color and performance.

This application note presents a validated HPLC-DAD method for the determination of Solvent
Orange 45. The methodology is designed to be accurate, precise, and suitable for routine
analysis in a laboratory setting.
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Experimental

« Solvent Orange 45 analytical standard: (Purity = 98%)
o Matrix: Polycarbonate (PC) pellets (or other relevant polymer)

e Solvents:

o

Dichloromethane (DCM), HPLC grade

o

Methanol (MeOH), HPLC grade

[¢]

Acetonitrile (ACN), HPLC grade

[¢]

Water, HPLC grade

o

Ammonium acetate, analytical grade
o Filters: 0.45 um PTFE syringe filters

o HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler,
column oven, and a Diode Array Detector (DAD).

e Analytical Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).
 Ultrasonic Bath

e Centrifuge

¢ Analytical Balance

A stock solution of Solvent Orange 45 was prepared by accurately weighing 10 mg of the
standard and dissolving it in 200 mL of methanol to obtain a concentration of 100 pug/mL. A
series of working standard solutions were prepared by serial dilution of the stock solution with
the mobile phase to create calibration standards ranging from 0.1 pg/mL to 20 pg/mL.

 Dissolution: Accurately weigh approximately 1 gram of the polymer sample containing
Solvent Orange 45 into a glass vial.
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e Add 10 mL of dichloromethane (DCM) to dissolve the polymer. Sonicate for 30 minutes to
ensure complete dissolution.

e Precipitation: Add 20 mL of methanol to the solution to precipitate the polymer. Vortex for 1
minute to ensure thorough mixing.

o Separation: Centrifuge the mixture at 4000 rpm for 10 minutes to pellet the precipitated
polymer.

o Extraction: Carefully decant the supernatant containing the extracted Solvent Orange 45.

o Filtration: Filter the supernatant through a 0.45 um PTFE syringe filter into an HPLC vial for
analysis.

Experimental Workflow Diagram
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Caption: Experimental workflow for the quantification of Solvent Orange 45.
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e Mobile Phase: A: 10 mM Ammonium Acetate in Water, B: Acetonitrile

e Gradient Program:

[¢]

0-2 min: 70% B

2-15 min: 70% to 95% B

[¢]

15-20 min: 95% B

[e]

o

20.1-25 min: 70% B (re-equilibration)
e Flow Rate: 1.0 mL/min

e Column Temperature: 30 °C

« Injection Volume: 10 pL

o Detection Wavelength: Maximum absorbance wavelength of Solvent Orange 45
(determined by DAD scan, typically around 400-450 nm).

Results and Discussion

The developed HPLC method was validated for linearity, limit of detection (LOD), limit of
guantification (LOQ), precision, and accuracy (recovery). The validation was performed using
spiked blank polymer extracts. The results are summarized in the tables below.

Quantitative Data Summary

Table 1: Calibration and Linearity Data for Solvent Orange 45

Parameter Value

Linearity Range 0.1 - 20.0 pg/mL

Correlation Coefficient (r?) >0.998

Calibration Equation y = mx + ¢ (Area = slope x conc. + intercept)
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Table 2: Method Sensitivity (LOD and LOQ)

Parameter Value (pg/mL)
Limit of Detection (LOD) ~0.03
Limit of Quantification (LOQ) ~0.10

Table 3: Precision and Accuracy (Recovery) Data

Spiked

£ . Intra-day Precision Inter-day Precision
Concentration Recovery (%)

(%RSD, n=6) (%RSD, n=3 days)

(nglg)
1.0 95 - 105 <5.0 <7.0
10.0 97 - 103 <3.0 <5.0
50.0 98 - 102 <2.0 <4.0

Note: The quantitative data presented is representative of typical performance for the analysis
of azo dyes in complex matrices and should be verified by the end-user.

The validated method was applied to determine the concentration of Solvent Orange 45 in a
commercially available orange-colored polymer. The chromatogram showed a well-resolved
peak for Solvent Orange 45 with no significant interference from the matrix. The concentration
was calculated using the calibration curve and was found to be within the expected range for
the product.

Conclusion

This application note provides a detailed and reliable HPLC-DAD method for the quantitative
determination of Solvent Orange 45 in a polymer matrix. The sample preparation protocol is
straightforward, and the chromatographic conditions are optimized for good resolution and
sensitivity. The method is validated and demonstrates excellent linearity, precision, and
accuracy, making it suitable for routine quality control and research applications in industries
where Solvent Orange 45 is used.
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Logical Relationship Diagram
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Caption: Logical relationship for method development and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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